(3R)-3-[[2-[(3-guanidinobenzoyl)amino]acetyl]amino]pent-4-ynoic acid

• Molecular Formula: C15H17N5O4
• Molecular Weight: 331.33 g/mol
• IUPAC Name: (3R)-3-[[2-[[3-(diaminomethylideneamino)benzoyl]amino]acetyl]amino]pent-4-ynoic acid
• InChI: InChI=1S/C15H17N5O4/c1-2-10(7-13(22)23)19-12(21)8-18-14(24)9-4-3-5-11(6-9)20-15(16)17/h1,3-6,10H,7-8H2,(H,18,24)(H,19,21)(H,22,23)(H4,16,17,20)/t10-/m0/s1
• InChI Key: IABCGGIFHPDBCJ-JTQLQIEISA-N
• Isomeric SMILES: C#C[C@@H](CC(=O)O)NC(=O)CNC(=O)C1=CC(=CC=C1)N=C(N)N
• Canonical SMILES: C#CC(CC(=O)O)NC(=O)CNC(=O)C1=CC(=CC=C1)N=C(N)N

Description

NCAM/CD56 Antibody (ERIC 1), also known as SC-106, is a mouse monoclonal antibody that targets neural cell adhesion molecules (NCAMs). NCAMs are a family of cell surface glycoproteins involved in cell-cell interactions, playing a crucial role in embryogenesis and development. They are expressed in various human tumors, including neuroblastomas, rhabdomyosarcomas, Wilms’ tumor, Ewing’s sarcoma, and some primitive myeloid malignancies .

Preparation Methods

The NCAM/CD56 Antibody (ERIC 1) is produced by immunizing mice with CD56 positive cells of human origin. The antibody is then purified and provided at a concentration of 200 µg/ml. It is available in both conjugated and non-conjugated forms, with various conjugates such as phycoerythrin, fluorescein isothiocyanate, and Alexa Fluor dyes .

Chemical Reactions Analysis

As an antibody, NCAM/CD56 (ERIC 1) does not undergo typical chemical reactions like small molecules. Instead, it participates in immunological reactions, such as binding to its specific antigen (NCAM) on the surface of cells. This binding can be detected using techniques like Western blotting, immunoprecipitation, immunofluorescence, immunohistochemistry, and flow cytometry .

Scientific Research Applications

The NCAM/CD56 Antibody (ERIC 1) is widely used in scientific research for detecting NCAM expression in various tissues and cell lines. It is employed in studies related to:

Neurobiology: Investigating the role of NCAMs in neural development and function.

Cancer Research: Studying the expression of NCAMs in different types of tumors and their potential as therapeutic targets.

Cell Biology: Analyzing cell-cell interactions and adhesion mechanisms.

Developmental Biology: Understanding the role of NCAMs in embryogenesis and tissue development

Mechanism of Action

The NCAM/CD56 Antibody (ERIC 1) exerts its effects by specifically binding to NCAMs on the surface of cells. This binding can be visualized using various detection methods, allowing researchers to study the distribution and expression levels of NCAMs in different biological samples. The antibody does not have a direct therapeutic effect but serves as a valuable tool for research and diagnostic purposes .

Comparison with Similar Compounds

Similar antibodies targeting NCAMs include:

NCAM-L1 Antibody: Targets a different isoform of NCAM.

NCAM2 Antibody: Recognizes another member of the NCAM family.

CD56 Antibody: Another antibody that targets the same antigen but may have different properties or applications

The NCAM/CD56 Antibody (ERIC 1) is unique in its specificity and has been cited in numerous scientific publications, highlighting its reliability and effectiveness in various research applications .